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Compound of Interest

Compound Name: 1-Tetradecene

Cat. No.: B072687

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical health and safety data for 1-Tetradecene, an
alpha-olefin utilized in various industrial and research applications. The following sections detail
its physicochemical properties, toxicological profile, and ecological impact, supported by
experimental methodologies. A logical workflow for handling spills is also presented.

Core Health and Safety Data

The following tables summarize the key quantitative health and safety data for 1-Tetradecene.

Physical and Chemical Properties
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Property Value Reference
Molecular Formula CiaHzs [1112]
Molecular Weight 196.38 g/mol [1][2]
Appearance Colorless liquid [21[31[4]
Odor Mild, pleasant [2]
Boiling Point 251.1 °C (484 °F) at 760 ]

mmHg
Melting Point -12.9 °C (8.8 °F) [1]
Flash Point 110 °C (230 °F) [1][5]

Autoignition Temperature

235 °C (455 °F)

[1](5](6]

Specific Gravity

0.771 at 20 °C (68 °F)

[1]

Vapor Pressure

4.55 mmHg at 104.4 °C (220

OF)

[1]

Solubility

Insoluble in water. Soluble in

ethanol, ether, and benzene.

Toxicological Data

© 2025 BenchChem. All rights reserved.

2/10

Tech Support


https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.testinglab.com/oecd-tg-404-acute-dermal-irritation-and-corrosion-testing-of-nanoparticles
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.slideshare.net/slideshow/oecd-guideline-420-acute-oral-toxicity-fixed-dose-procedure/131453557
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.slideshare.net/slideshow/oecd-guideline-420-acute-oral-toxicity-fixed-dose-procedure/131453557
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Test Species Route Value Reference
Acute Oral
L Rat Oral > 5,000 mg/kg [7]
Toxicity (LD50)
Acute Inhalation ) > 2,475 mg/m? (4
o Rat Inhalation [2]
Toxicity (LC50) hours)
Acute Dermal )
o Rabbit Dermal > 10,000 mg/kg
Toxicity (LD50)
Skin
Corrosion/Irritatio  Rabbit Dermal No skin irritation
n
Serious Eye ] o
o Rabbit Ocular No eye irritation
Damage/Irritation
Skin ) ) N
o Guinea pig Dermal Not a sensitizer
Sensitization
Germ Cell o )
o S. typhimurium Ames test Negative [8]
Mutagenicity
Not classified as
. - a carcinogen by
Carcinogenicity - - [8]
IARC, NTP, or
OSHA.
o May be fatal if
Aspiration )
Human Ingestion swallowed and [319]
Hazard

enters airways.

Ecological Data
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Test Species Duration Value Reference
o Oncorhynchus
Acute Toxicity to ) )
) mykiss (Rainbow 96 hours > 1,000 mg/L [10]
Fish (LC50)
Trout)
Acute Toxicity to Daphnia magna
) 48 hours > 1,000 mg/L [7]
Daphnia (EC50) (Water Flea)
Toxicity to Algae Selenastrum
) 96 hours > 1,000 mg/L [71[10]
(EL50) capricornutum
. . Readily
Biodegradability - - _ [7]1[10]
biodegradable.
Bioaccumulation
. . may occur in
Bioaccumulation - - ) [4]
aquatic
organisms.

Experimental Protocols

The toxicological and ecological data presented above are primarily derived from standardized
test guidelines established by the Organisation for Economic Co-operation and Development
(OECD). The following are detailed methodologies for the key experiments cited.

Acute Oral Toxicity (OECD Test Guideline 420: Fixed
Dose Procedure)

This method is designed to assess the acute oral toxicity of a substance.[11]

e Principle: The test involves administering the substance in a single dose to a group of
animals of a single sex (typically female rats) in a stepwise manner using fixed doses (5, 50,
300, 2000, or 5000 mg/kg).[9] The endpoint is the observation of clear signs of toxicity at a
particular dose level, rather than mortality.[11]

« Animal Selection and Preparation: Healthy, young adult rodents (usually rats) are used.[9]
The animals are acclimatized to laboratory conditions for at least five days prior to the test.
[12] Food is withheld overnight before dosing.[9]
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» Sighting Study: A preliminary sighting study is conducted with a single animal per dose step
to determine the appropriate starting dose for the main study.[5][11]

e Main Study: A group of five animals of one sex is used for each dose level investigated.[9]
The substance is administered by gavage using a stomach tube or a suitable intubation
cannula.[9]

o Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for at least 14 days.[9][11] Key observation times are immediately after dosing
and then periodically during the first 24 hours, and daily thereafter.[12]

o Necropsy: At the end of the observation period, all animals are subjected to a gross
necropsy.

Acute Inhalation Toxicity (OECD Test Guideline 403)

This guideline is used to determine the health hazards associated with short-term exposure to
a substance via inhalation.[1][13]

¢ Principle: The test involves exposing animals (typically rats) to the test substance as a gas,
vapor, or aerosol in a controlled atmosphere for a defined period (usually 4 hours).[1][13]
Two main protocols are described: a traditional LC50 protocol and a Concentration x Time (C
X T) protocol.[1][14]

e Animal Selection: Healthy young adult rodents are used.

o Exposure Conditions: Animals are exposed in dynamic inhalation exposure chambers that
ensure a stable and uniform concentration of the test substance in the air.[13]

o Concentration Levels: In the traditional LC50 protocol, at least three concentrations are
used, with the aim of determining the concentration that is lethal to 50% of the test animals.
[1] The C x T protocol uses a series of concentrations over multiple time durations.[1]

o Observation: Animals are monitored for signs of toxicity during and after exposure for a
period of at least 14 days.[1][14] Body weight is measured before the test and at least
weekly thereatfter.
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Necropsy: A gross necropsy is performed on all animals at the end of the observation period.

Acute Dermal Irritation/Corrosion (OECD Test Guideline
404)

This test assesses the potential of a substance to cause irritation or corrosion to the skin.[2][3]
[15]

Principle: A single dose of the test substance is applied to a small area of the skin
(approximately 6 cm?2) of an experimental animal (typically an albino rabbit).[16][17] The
untreated skin of the same animal serves as a control.[15]

Animal Selection: Healthy young adult albino rabbits are used.

Procedure: The test substance (0.5 mL for liquids or 0.5 g for solids) is applied to a shaved
patch of skin and covered with a gauze patch and non-irritating tape.[16] The exposure
period is typically 4 hours.[16][17]

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at
1, 24, 48, and 72 hours after patch removal.[15] The observation period may be extended up
to 14 days to assess the reversibility of the effects.[16]

Scoring: The severity of skin reactions is graded according to a numerical scoring system.

Acute Eye Irritation/Corrosion (OECD Test Guideline
405)

This guideline evaluates the potential of a substance to cause irritation or corrosion to the eyes.
[6118][19]

Principle: The test substance is applied in a single dose into the conjunctival sac of one eye
of an experimental animal (usually an albino rabbit).[18][19] The untreated eye serves as a
control.[6]

Animal Selection: Healthy young adult albino rabbits are used.
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e Procedure: A single dose of the test substance is instilled into the eye. The use of topical
anesthetics is recommended to minimize pain.[18]

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after application of the test
substance.[18] The degree of eye irritation/corrosion is evaluated by scoring lesions of the
cornea, iris, and conjunctiva.

» Confirmation: If an irritant effect is observed in the initial test, the response may be confirmed
in up to two additional animals.[18]

Fish, Acute Toxicity Test (OECD Test Guideline 203)

This test is designed to determine the acute lethal toxicity of a substance to fish.[20][21][22]

o Principle: Fish are exposed to the test substance in a static or semi-static system for a 96-
hour period.[20][23] Mortalities are recorded at 24, 48, 72, and 96 hours, and the
concentration that kills 50% of the fish (LC50) is determined.[20][23]

o Test Species: Commonly used species include Rainbow Trout (Oncorhynchus mykiss) and
Zebrafish (Danio rerio).[22]

e Procedure: A limit test is often performed first at a concentration of 100 mg/L.[24] If mortality
occurs, a full dose-response test is conducted with at least five concentrations in a geometric
series.[23][24]

o Test Conditions: The test is conducted under controlled conditions of temperature, light, and
dissolved oxygen.

o Data Analysis: The LC50 values and their 95% confidence limits are calculated using
appropriate statistical methods.[24]

Mandatory Visualization
1-Tetradecene Spill Response Workflow

The following diagram outlines the logical steps for responding to a 1-Tetradecene spill in a
laboratory setting.
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1-Tetradecene Spill Response Workflow

Assess the Situation
(Size, Location, Hazards)

Is the spill major?
(>1 liter or poses immediate danger)

Yes Major Spill No Minor Spill

Evacuate Immediate Area Don Appropriate PPE
Alert Others (Gloves, Goggles, Lab Coat)

Isolate the Area Call Emergency Services Contain the Spill
(Close doors, restrict access) (911 or internal emergency number) (Use absorbent dikes/pads)

Absorb the Spill
(Work from outside in)

Collect Contaminated Material
in a sealed container

Decontaminate the Area
(Soap and water)

Dispose of Waste
as hazardous material

Report the Incident
to Supervisor/EHS

Click to download full resolution via product page

Caption: Logical workflow for responding to a 1-Tetradecene spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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